Cas no 2137032-97-2 (6-(3S)-3-aminopyrrolidin-1-yl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(3S)-3-aminopyrrolidin-1-yl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2137032-97-2
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6239890
• PubChem ID: 139026414
• Update Time: 2025-05-24

6-(3S)-3-aminopyrrolidin-1-yl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3S)-3-aminopyrrolidin-1-yl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• EN300-1085470
• 6-[(3S)-3-aminopyrrolidin-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2137032-97-2

• Inchi： 1S/C10H16N4O2/c1-12-8(14-4-3-7(11)6-14)5-9(15)13(2)10(12)16/h5,7H,3-4,6,11H2,1-2H3/t7-/m0/s1
• InChI Key： FPWVNZNMBTWLTC-ZETCQYMHSA-N
• SMILES： O=C1N(C)C(C=C(N1C)N1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.9Ų

Additional information on 6-(3S)-3-aminopyrrolidin-1-yl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-(3S)-3-Aminopyrrolidin-1-yl-1,3-Dimethyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 2137032-97-2, known as 6-(3S)-3-Aminopyrrolidin-1-yl-1,3-Dimethyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This molecule belongs to the class of tetrahydropyrimidinediones, which are well-known for their diverse applications in drug discovery and development. The long-tail keyword for this compound is 6-(3S)-aminopyrrolidinyl-substituted tetrahydropyrimidine dione, highlighting its stereochemistry and functional groups.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its role as a potential lead molecule in the development of novel therapeutic agents. Researchers have explored its biological activity in various cellular models, revealing promising results in anti-inflammatory and anti-cancer assays. The stereochemistry of the compound plays a crucial role in determining its pharmacokinetic properties and bioavailability.

The synthesis of 6-(3S)-aminopyrrolidinyl-substituted tetrahydropyrimidine dione involves a multi-step process that includes the formation of the pyrrolidine ring followed by coupling with the tetrahydropyrimidine dione moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles.

In terms of biological activity, this compound has shown potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it demonstrates significant inhibition of cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. Additionally, preliminary studies suggest that it may act as a modulator of cellular signaling pathways associated with cancer progression.

The stereochemistry of the compound is critical for its interaction with biological targets. The (S)-configuration at the pyrrolidine nitrogen ensures proper binding to receptor sites, thereby enhancing its therapeutic potential. This aspect has been thoroughly investigated using computational modeling techniques such as molecular docking and dynamics simulations.

Recent advancements in analytical techniques have enabled detailed characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analyses are essential for ensuring the reliability of downstream biological studies.

Looking ahead, researchers are exploring the potential of this compound as a scaffold for drug design. By modifying substituents on the pyrrolidine and tetrahydropyrimidine rings, they aim to enhance its pharmacokinetic properties and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 6-(3S)-aminopyrrolidinyl-substituted tetrahydropyrimidine dione represents a promising lead molecule with versatile applications in drug discovery. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable asset in the development of novel therapeutics targeting inflammatory diseases and cancer.